methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

• Molecular Formula: C23H19Cl2NO4
• Molecular Weight: 444.3 g/mol
• IUPAC Name: methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-4,6,7,8-tetrahydrochromene-3-carboxylate
• InChI: InChI=1S/C23H19Cl2NO4/c1-29-23(28)20-18(14-8-5-9-15(24)21(14)25)19-16(27)10-13(11-17(19)30-22(20)26)12-6-3-2-4-7-12/h2-9,13,18H,10-11,26H2,1H3
• InChI Key: OMFSGSKKHLAFOP-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(OC2=C(C1C3=C(C(=CC=C3)Cl)Cl)C(=O)CC(C2)C4=CC=CC=C4)N

Description

Methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate, also known as DFP-10825, is a chemical compound that has gained attention in recent years due to its potential in scientific research applications.

Mechanism of Action

Methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is believed to act as a chelator for metal ions, binding to them and producing a fluorescent signal. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response, and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has been shown to have a low toxicity profile in vitro, with no significant effects on cell viability at concentrations up to 100 µM. It has also been shown to penetrate cell membranes and accumulate in the cytoplasm, making it a useful tool for intracellular imaging.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has several advantages for use in lab experiments, including its high selectivity for metal ions and its ability to penetrate cell membranes. However, its fluorescent signal is relatively weak compared to other probes, and its anti-inflammatory and anti-tumor properties have yet to be fully characterized.

Future Directions

There are several potential future directions for research on methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate. One area of interest is the development of more potent and selective metal ion probes based on the methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate scaffold. Another potential direction is the investigation of methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate as a potential therapeutic agent for inflammatory and neoplastic diseases. Additionally, further studies are needed to fully characterize the biochemical and physiological effects of methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate and to optimize its use in lab experiments.

Synthesis Methods

Methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is synthesized through a multi-step process involving the condensation of 2,3-dichlorobenzaldehyde with malononitrile, followed by the reaction of the resulting intermediate with ethyl cyanoacetate. The final product is obtained through the esterification of the carboxylic acid group with methyl alcohol.

Scientific Research Applications

Methyl 2-amino-4-(2,3-dichlorophenyl)-5-oxo-7-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has shown potential in various scientific research applications, including its use as a fluorescent probe for the detection of metal ions, such as copper and zinc. It has also been investigated for its anti-inflammatory and anti-tumor properties.